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Compound of Interest

Compound Name: texas red-X

Cat. No.: B8249836 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with fluorescent dyes like Texas Red-X. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment. By adhering to these

procedural, step-by-step instructions, you can minimize risks and handle this valuable

compound with confidence.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Texas Red-X, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure.[1][2] The recommended PPE provides a barrier against

potential skin and eye irritation, as well as respiratory and ingestion hazards.[1]

Core PPE Requirements:

Eye and Face Protection: At a minimum, wear chemical safety goggles with side shields.[1]

In situations where splashing is a risk, a full-face shield should be worn in addition to

goggles.[2]

Hand Protection: Impervious gloves, such as nitrile gloves, are essential to prevent skin

contact.[1][2] Always inspect gloves for any signs of damage before use and dispose of them

properly after handling the compound.
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Body Protection: A lightweight protective lab coat must be worn at all times to protect your

skin and clothing.[1][2]

Respiratory Protection: If you are working with the powdered form of Texas Red-X or if there

is a risk of generating aerosols, use a suitable respiratory equipment in an area with

adequate ventilation.[1]

Quantitative Data Summary
For quick reference, the following table summarizes the key spectral properties of Texas Red-
X.

Property Value

Excitation Wavelength (max) ~595 nm

Emission Wavelength (max) ~615 nm

Chemical
Name

CAS Number
Molecular
Weight

Solubility Storage

Texas Red®-X,

succinimidyl

ester

216972-99-5 816.94 g/mol DMSO

Freeze (<-15

°C), Protect from

light

Experimental Workflow: Handling and Disposal of
Texas Red-X
The following diagram outlines the standard procedure for safely handling and disposing of

Texas Red-X in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_diacetate_6_isothiocyanate.pdf
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Texas Red-X Handling and Disposal

Preparation

Handling

Cleanup & Disposal

Prepare work area (fume hood)

Don appropriate PPE

Weigh solid Texas Red-X

Proceed to handling

Dissolve in appropriate solvent

Perform experimental procedure

Decontaminate work surfaces

After experiment

Dispose of waste in labeled container

Remove and dispose of PPE

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for safe handling and disposal of Texas Red-X.
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Procedural Guidance: Step-by-Step Protocols
Handling Procedure:

Preparation: Before handling Texas Red-X, ensure your designated workspace, preferably a

chemical fume hood, is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as detailed in the PPE

section.

Weighing: If using the solid form, carefully weigh the required amount inside the fume hood

to prevent the generation of dust.

Dissolving: When preparing a solution, slowly add the solvent to the solid to avoid splashing.

Texas Red-X is soluble in DMSO.

Spill Cleanup Procedure:

In the event of a small spill, follow these steps:

Alert Others: Immediately alert personnel in the vicinity.

Containment: If it is safe to do so, prevent the spill from spreading.

Cleanup: For solid spills, carefully take up the material mechanically, avoiding dust

generation, and place it in a designated, labeled container for disposal.[1] For liquid spills,

absorb the material with an inert absorbent and place it in the same type of container.

Decontamination: Clean the spill area thoroughly with an appropriate cleaning agent.

Dispose of Materials: All materials used for cleanup, including contaminated PPE, should be

disposed of as hazardous waste.

Disposal Plan:

All waste contaminated with Texas Red-X, including empty containers, used gloves, and other

disposable materials, must be considered hazardous waste.
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Waste Collection: Collect all Texas Red-X waste in a clearly labeled, sealed, and appropriate

hazardous waste container.

Disposal Compliance: Dispose of the hazardous waste in accordance with your institution's

environmental health and safety guidelines and local, state, and federal regulations.[3] Never

dispose of Texas Red-X down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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